Cas no 2090672-73-2 (methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate)

• Product Name: methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
• CAS No: 2090672-73-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD32691539
• CID: 5212813
• PubChem ID: 131435622
• Update Time: 2025-06-07

methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, methyl ester
• methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate

• MDL： MFCD32691539
• Inchi： 1S/C12H15NO3/c1-15-9-5-8-3-4-13-7-11(8)10(6-9)12(14)16-2/h5-6,13H,3-4,7H2,1-2H3
• InChI Key： HFGXAXFTJSVTIT-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C=C2C(OC)=O)CCN1

Additional information on methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate

Methyl 6-Methoxy-1,2,3,4-Tetrahydroisoquinoline-8-Carboxylate (CAS No. 2090672-73-2): A Comprehensive Overview

Methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate (CAS No. 2090672-73-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This tetrahydroisoquinoline derivative is characterized by its unique structural framework, combining a methoxy group and a carboxylate ester at strategic positions. Its molecular formula, C₁₂H₁₅NO₃, reflects a balance of hydrophobicity and reactivity, making it a versatile intermediate in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate has surged due to their applications in designing bioactive molecules. Researchers frequently explore its potential as a building block for CNS-targeting drugs, given the tetrahydroisoquinoline core's prevalence in neuromodulators. The compound's CAS number 2090672-73-2 is often searched in academic databases, highlighting its relevance in medicinal chemistry and process optimization studies.

The synthesis of methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate typically involves multi-step organic reactions, including Pictet-Spengler cyclization or Bischler-Napieralski protocols. Its methoxy and ester functional groups offer sites for further derivatization, aligning with trends in fragment-based drug design (FBDD). This adaptability answers frequent queries about "modifiable scaffolds for lead optimization" in pharmaceutical forums.

From an analytical perspective, the compound's purity is often assessed via HPLC or LC-MS, techniques commonly associated with searches for "QC methods for synthetic intermediates". Its stability under various pH conditions—a hot topic in preformulation studies—makes it a subject of formulation-related discussions. Notably, the 6-methoxy substitution enhances its UV detectability, a feature valued in high-throughput screening workflows.

Beyond pharmaceuticals, CAS 2090672-73-2 finds niche applications in catalysis research and ligand design. Its planar aromatic system allows π-stacking interactions, a property explored in supramolecular chemistry—a trending area in material science. Environmental considerations also drive interest in its biodegradation pathways, addressing the growing demand for green chemistry solutions.

In conclusion, methyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate exemplifies the intersection of synthetic utility and biomedical potential. Its CAS registry number 2090672-73-2 serves as a gateway to deeper exploration of structure-activity relationships (SAR) and scaffold diversification, reflecting contemporary priorities in precision molecular design.